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Compound Name: 0414

Cat. No.: B12387347

For Researchers, Scientists, and Drug Development Professionals

Introduction

0414 is a small molecule inducer of endogenous Octamer-binding transcription factor 4
(OCT4), a key regulator of pluripotency. This compound has emerged as a valuable tool in
regenerative medicine and developmental biology research. Notably, O414 can replace the
need for exogenous OCT4 in the generation of induced pluripotent stem cells (iPSCs), thereby
simplifying reprogramming protocols and reducing the risks associated with viral transduction of
transcription factors. This document provides detailed application notes and protocols for the

use of 0414 in experimental settings, with a focus on its solubility, preparation, and application
in cellular reprogramming.

Physicochemical and Solubility Data

Proper dissolution and storage of 0414 are critical for maintaining its biological activity. The
following table summarizes its key properties and solubility.
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Property Value

Molecular Formula C1s5H20N2S

Molecular Weight 260.4 g/mol

Appearance Solid

Solubility Soluble in DMSO and EtOH

Experimental Protocols
Preparation of O4l4 Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of 0414 in Dimethyl Sulfoxide
(DMSO).

Materials:

0414 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
Procedure:

o Calculate the required mass of O414: To prepare a 10 mM stock solution, use the following
formula: Mass (mg) = 10 mmol/L * 260.4 g/mol * Volume (L) * 1000 mg/g For 1 mL (0.001 L)
of 10 mM stock solution, the required mass is 2.604 mg.

e Dissolution:

o Aseptically weigh the calculated amount of 0414 powder and transfer it to a sterile

microcentrifuge tube.
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o Add the appropriate volume of DMSO to the tube.

o Vortex the solution until the 0414 powder is completely dissolved. Gentle warming (37°C)
may be applied to aid dissolution.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically
< 0.1%) to minimize cytotoxicity.

Protocol for Reprogramming Human Fibroblasts into
IPSCs using 0414 and a CSKML Cocktail

This protocol outlines the use of 0414 in combination with a cocktail of other reprogramming
factors (SOX2, KLF4, c-MYC, and LIN28; referred to as CSKML) to generate iPSCs from
human fibroblasts without the need for exogenous OCT4.[1]

Cell Culture Media:

o Fibroblast Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10%
Fetal Bovine Serum (FBS), 1x Non-Essential Amino Acids (NEAA), and 1x Penicillin-
Streptomycin.

e iPSC Reprogramming Medium: KnockOut DMEM/F12 supplemented with 20% KnockOut
Serum Replacement (KSR), 1x NEAA, 1x GlutaMAX, 0.1 mM [3-mercaptoethanol, and basic
Fibroblast Growth Factor (bFGF; 10 ng/mL).

Workflow:
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Preparation Phase

. Prepare Lentiviral Particles
(Plate Human Flbroblasts) ((SOXZ, KLF4. c-MYC, LINZSD

Reprogramming Phase

Day 0: Transduce Fibroblasts
with CSKML Lentiviruses

'

Day 1: Change to
Fibroblast Medium

l

Day 2 onwards: Culture in
iPSC Reprogramming Medium
+ 0414

l

Days 14-21: Emergence
of iPSC-like Colonies

Maturation and Expansion

Days 21-28: Pick and Expand
iPSC Colonies

(Characterize iPSC Clones)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. S-EPMC3491406 - The roles of the reprogramming factors Oct4, Sox2 and Klf4 in
resetting the somatic cell epigenome during induced pluripotent stem cell generation. -
OmicsDI [omicsdi.org]

 To cite this document: BenchChem. [O414: Application Notes and Protocols for Cellular
Reprogramming and Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387347#04i4-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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